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Compound of Interest

Compound Name: CC-671

Cat. No.: B10790134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CC-671 is a potent and selective dual inhibitor of TTK protein kinase and CDC2-like kinase 2

(CLK2), with IC50 values in the low nanomolar range (0.005 and 0.006 µM, respectively).

These kinases are involved in critical cellular processes, including the spindle assembly

checkpoint and pre-mRNA splicing.[1][2] Inhibition of these pathways can lead to mitotic

catastrophe and apoptosis in cancer cells, making CC-671 a compound of significant interest in

oncology research.[1][2] Proper preparation of a stock solution is the first critical step for

accurate and reproducible in vitro experiments.

This document provides a detailed protocol for the preparation, storage, and use of a CC-671
stock solution for cell culture applications.
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Property Value

Molecular Weight 512.56 g/mol

Chemical Formula C28H28N6O4

Appearance Solid, off-white to light green powder

Solvent Dimethyl Sulfoxide (DMSO)

Solubility in DMSO ≥ 60 mg/mL (117.06 mM)

Table 2: Recommended Storage Conditions
Solution Type Storage Temperature Shelf Life

Powder -20°C Up to 3 years

DMSO Stock Solution -80°C Up to 2 years

DMSO Stock Solution -20°C Up to 1 year

Experimental Protocols
Materials

CC-671 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Cell culture medium (appropriate for the cell line in use)

Sterile conical tubes
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Protocol for Preparing a 10 mM CC-671 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CC-671 in DMSO. This

concentration is a common starting point for subsequent dilutions to achieve the desired final

concentrations for cell-based assays.

1. Calculation:

To prepare a 10 mM stock solution, the required mass of CC-671 needs to be calculated using

its molecular weight (512.56 g/mol ).

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of 10 mM stock:

Mass (mg) = 10 mmol/L * 0.001 L * 512.56 g/mol * 1000 mg/g

Mass (mg) = 5.126 mg

2. Weighing:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 5.13 mg of CC-671 powder into the microcentrifuge tube.

3. Dissolution:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the CC-671 powder.

Vortex the tube thoroughly until the powder is completely dissolved. Visually inspect the

solution to ensure there are no visible particles.

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile cryovials.
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Label each aliquot clearly with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).

Protocol for Diluting CC-671 to a Working Concentration
in Cell Culture Medium
The final working concentration of CC-671 will depend on the specific cell line and

experimental design. Based on studies with similar TTK and CLK2 inhibitors, working

concentrations can range from the low nanomolar to the micromolar range. It is recommended

to perform a dose-response experiment to determine the optimal concentration for your specific

application.

This example describes the preparation of a 1 µM working solution.

1. Intermediate Dilution (Optional but Recommended):

For lower final concentrations, it is often more accurate to perform a serial dilution. For

example, to prepare a 1 µM working solution from a 10 mM stock, first prepare an intermediate

dilution.

Dilute the 10 mM stock solution 1:100 in sterile cell culture medium to create a 100 µM

intermediate solution. (e.g., add 2 µL of 10 mM stock to 198 µL of medium).

2. Final Dilution:

Dilute the intermediate solution (or the stock solution for higher final concentrations) to the

desired final concentration in the cell culture medium that will be added to the cells.

To achieve a 1 µM final concentration from a 100 µM intermediate solution, perform a 1:100

dilution in the final volume of culture medium.

Important Considerations:
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DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is

low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Vehicle Control: Always include a vehicle control in your experiments. This consists of

treating cells with the same final concentration of DMSO as the highest concentration of CC-
671 used.

Sterility: Perform all dilutions under sterile conditions in a laminar flow hood to prevent

contamination.
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Workflow for CC-671 Stock Solution Preparation and Use
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Caption: Workflow for preparing and using CC-671 stock solution.
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Simplified Signaling Pathway Inhibition by CC-671
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Caption: CC-671 inhibits TTK and CLK2, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10790134#how-to-prepare-cc-671-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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